Cas no 72337-27-0 ( )
structure
Product Name:
CAS No:72337-27-0
MF:C13H13NO3
MW:231.247223615646
CID:977085
PubChem ID:283036
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 6,7-dimethoxynaphthalene-2-carboxamide
- DTXSID80300494
- NSC137223
- SCHEMBL7567274
- NSC-137223
- 6,7-Dimethoxy-2-naphthamide
- 72337-27-0
- DS-015663
- 6,7-Dimethoxynaphthalene-3-carboxamide
- DS-015664
-
-
- Inchi： 1S/C13H13NO3/c1-16-11-6-8-3-4-9(13(14)15)5-10(8)7-12(11)17-2/h3-7H,1-2H3,(H2,14,15)
- InChI Key： JEQXHGQJUNRDMN-UHFFFAOYSA-N
- SMILES： O(C)C1=C(C=C2C=CC(C(N)=O)=CC2=C1)OC
Computed Properties
- Exact Mass: 231.08959
- Monoisotopic Mass: 231.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 61.6Ų
Experimental Properties
- PSA: 61.55
Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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